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Compound of Interest

Compound Name: Adipoyl chloride

Cat. No.: B033324 Get Quote

Adipoyl Chloride: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

adipoyl chloride (CAS No. 111-50-2), a key bifunctional acid chloride. This document outlines

its core characteristics, detailed experimental protocols for property determination and

synthesis, and illustrates key chemical processes through logical diagrams.

Core Physical and Chemical Properties
Adipoyl chloride, also known as hexanedioyl dichloride, is a colorless to pale yellow liquid

with a pungent odor.[1][2] It is a highly reactive compound, primarily utilized as a monomer in

the synthesis of polyamides, such as nylon 6,6, and in the production of polyesters and other

specialty chemicals.[3][4] Its bifunctional nature, with two acyl chloride groups, dictates its high

reactivity, particularly with nucleophiles.[1]

Quantitative Physicochemical Data
The key physical and chemical properties of adipoyl chloride are summarized in the table

below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₆H₈Cl₂O₂ [5][6]

Molecular Weight 183.03 g/mol [5][7]

Appearance
Colorless to light yellow/brown

clear liquid
[1][3][8]

Odor Pungent, sharp [1][9]

Density 1.25 - 1.26 g/cm³ at 20-25 °C [3][5][7]

Melting Point -17 °C [1]

Boiling Point 105-107 °C at 2 mmHg [5][7][10]

Flash Point 72 - 110 °C (closed cup) [8][11]

Solubility

Reacts violently with water.

Soluble in organic solvents like

benzene, ether, and hexane.[1]

[12]

[1][12]

Refractive Index (n20/D) 1.470 - 1.471 [3][10]

Reactivity and Stability
Adipoyl chloride is a stable compound under recommended storage conditions, which include

a cool, dry, and well-ventilated area away from moisture.[13] It is highly sensitive to moisture

and reacts violently and exothermically with water to hydrolyze into adipic acid and hydrochloric

acid gas.[5][8] This reactivity necessitates handling under anhydrous conditions.

The compound is incompatible with strong oxidizing agents, strong bases (alkalis), alcohols,

and amines.[8] Upon heating to decomposition, it may emit toxic and corrosive fumes, including

hydrogen chloride, carbon monoxide, carbon dioxide, and potentially phosgene.[8]

Key Chemical Reactions and Applications
The high reactivity of the acyl chloride groups makes adipoyl chloride a versatile intermediate

in organic synthesis.
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Synthesis of Adipoyl Chloride
The most common laboratory and industrial synthesis of adipoyl chloride involves the reaction

of adipic acid with a chlorinating agent, such as thionyl chloride (SOCl₂) or phosgene (COCl₂).

[14] The reaction with thionyl chloride is widely used and proceeds by converting the carboxylic

acid groups of adipic acid into acyl chlorides, with the evolution of sulfur dioxide and hydrogen

chloride as byproducts.

Adipic Acid
HOOC(CH₂)₄COOH

Adipoyl Chloride
ClCO(CH₂)₄COCl

+ 2 SOCl₂

Thionyl Chloride
(SOCl₂)

Byproducts
(SO₂ + HCl)

Click to download full resolution via product page

Caption: Synthesis of Adipoyl Chloride from Adipic Acid.

Synthesis of Nylon 6,6
A primary and well-known application of adipoyl chloride is in the synthesis of Nylon 6,6

through condensation polymerization with a diamine, specifically 1,6-hexanediamine.[14] This

reaction, often performed as an interfacial polymerization, results in the formation of a

polyamide chain with the elimination of hydrogen chloride.[13]

Adipoyl Chloride
ClCO(CH₂)₄COCl

Nylon 6,6 Polymer
[-CO(CH₂)₄CONH(CH₂)₆NH-]n

1,6-Hexamethylenediamine
H₂N(CH₂)₆NH₂

Hydrogen Chloride (HCl)elimination

Click to download full resolution via product page

Caption: Condensation Polymerization of Nylon 6,6.
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Experimental Protocols
This section details the methodologies for determining key physical properties and for the

synthesis of adipoyl chloride and Nylon 6,6.

Determination of Density (Gravimetric Method)
The density of liquid adipoyl chloride can be determined using a standard gravimetric method.

Materials:

Analytical balance

Pycnometer or a graduated cylinder with a stopper

Adipoyl chloride sample

Fume hood

Procedure:

Carefully clean and dry the pycnometer or graduated cylinder and measure its mass on the

analytical balance. Record this as m₁.

Working in a fume hood, fill the pycnometer or a known volume of the graduated cylinder

with adipoyl chloride. Ensure there are no air bubbles.

Measure the mass of the filled pycnometer/graduated cylinder and record it as m₂.

The mass of the adipoyl chloride (m_sample) is calculated as m₂ - m₁.

The volume of the adipoyl chloride (V_sample) is the known volume of the pycnometer or

the volume read from the graduated cylinder.

The density (ρ) is calculated using the formula: ρ = m_sample / V_sample.

Determination of Boiling Point (Distillation Method)
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The boiling point of adipoyl chloride at reduced pressure can be determined by vacuum

distillation.

Materials:

Round-bottom flask

Distillation head with a thermometer adapter

Condenser

Receiving flask

Vacuum source and pressure gauge

Heating mantle

Boiling chips

Adipoyl chloride sample

Procedure:

Place a small volume of adipoyl chloride and a few boiling chips into the round-bottom

flask.

Assemble the vacuum distillation apparatus in a fume hood. Ensure all joints are properly

sealed.

Position the thermometer so that the top of the bulb is level with the bottom of the side arm

of the distillation head.

Begin to evacuate the system to the desired pressure, monitoring with the pressure gauge.

Once the desired pressure is stable, begin heating the flask gently with the heating mantle.

Observe the temperature as the liquid begins to boil and the vapor condenses.
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The boiling point is the temperature at which the vapor and liquid are in equilibrium, indicated

by a stable temperature reading on the thermometer as the condensate drips into the

receiving flask. Record the temperature and the corresponding pressure.

Synthesis of Adipoyl Chloride from Adipic Acid
This protocol describes the laboratory-scale synthesis of adipoyl chloride using thionyl

chloride.

Materials:

Adipic acid

Thionyl chloride

Round-bottom flask with a reflux condenser

Heating mantle

Gas trap (to neutralize HCl and SO₂ fumes)

Anhydrous conditions (e.g., drying tubes)

Procedure:

In a fume hood, place adipic acid into a dry round-bottom flask.

Slowly add an excess of thionyl chloride to the flask.

Attach a reflux condenser fitted with a drying tube and a gas trap.

Gently heat the mixture using a heating mantle. The reaction is typically exothermic and will

produce hydrogen chloride and sulfur dioxide gas.

Reflux the mixture until the evolution of gas ceases, indicating the completion of the reaction.

After the reaction is complete, remove the excess thionyl chloride by distillation under

reduced pressure.
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The remaining liquid is crude adipoyl chloride, which can be further purified by vacuum

distillation.

Synthesis of Nylon 6,6 (Interfacial Polymerization)
This protocol describes the classic "nylon rope trick" for synthesizing Nylon 6,6.[13]

Materials:

Solution of adipoyl chloride in a non-polar solvent (e.g., cyclohexane or hexane)

Aqueous solution of 1,6-hexanediamine, typically containing a base like sodium hydroxide to

neutralize the HCl byproduct.[13]

Beaker

Forceps or a glass rod

Procedure:

Pour the aqueous solution of 1,6-hexanediamine into a beaker.

Carefully and slowly pour the adipoyl chloride solution on top of the aqueous layer, creating

two immiscible layers.

A film of Nylon 6,6 will form at the interface of the two layers.[13]

Using forceps or a glass rod, gently grasp the center of the polymer film and pull it upwards

from the beaker.

A continuous rope of nylon can be drawn out as the monomers at the interface react.

The resulting nylon rope should be washed thoroughly with water and then ethanol to

remove unreacted monomers and byproducts before handling.

Safety and Handling
Adipoyl chloride is a corrosive and hazardous substance. It causes severe skin burns and

eye damage.[13] Inhalation of its vapors can cause respiratory tract irritation.[1] It is also a
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lachrymator. Due to its violent reaction with water, it must be handled in a dry, well-ventilated

area, preferably in a fume hood. Appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times when

handling this chemical.[13]

Logical Workflow for Handling Spills
In the event of a spill, a clear and immediate response is crucial.
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Adipoyl Chloride Spill

Evacuate Immediate Area

Ensure Adequate Ventilation
(Fume Hood)

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with Inert Absorbent
(e.g., Sand, Vermiculite)

Neutralize with a Weak Base
(e.g., Sodium Bicarbonate)

Collect Residue into a
Sealed Hazardous Waste Container

Decontaminate Spill Area

Dispose of Waste According to
Local Regulations

Click to download full resolution via product page

Caption: Adipoyl Chloride Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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